Cas no 1291843-48-5 (N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1291843-48-5
• MF: C₂₂H₂₅N₃O₂S₂
• MW: 427.582802534103
• CID: 5323250
• Update Time: 2025-10-12

N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL092297
• N-cyclohexyl-2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-cyclohexyl-2-((3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C22H25N3O2S2/c1-14-7-6-10-18(15(14)2)25-21(27)20-17(11-12-28-20)24-22(25)29-13-19(26)23-16-8-4-3-5-9-16/h6-7,10-12,16H,3-5,8-9,13H2,1-2H3,(H,23,26)
• InChI Key： NSWJYZKQYKEDMJ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1C1C=CC=C(C)C=1C)=O)CC(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 650
• XLogP3: 5.3
• Topological Polar Surface Area: 115

Additional information on N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Research Brief on N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1291843-48-5)

N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS: 1291843-48-5) is a novel thienopyrimidine-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This molecule features a unique structural scaffold combining a thieno[3,2-d]pyrimidin-4-one core with a cyclohexylacetamide side chain, which has shown promising biological activities in preliminary studies. The compound's molecular structure suggests potential interactions with various biological targets, particularly in the context of kinase inhibition and protein-protein interaction modulation.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its potential therapeutic applications. The synthetic route typically involves multi-step organic reactions, starting from 2-amino-3-carboxythiophene derivatives, followed by cyclization to form the thienopyrimidinone core, and subsequent functionalization with the sulfanylacetamide moiety. The compound's purity and identity are typically confirmed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) techniques.

In vitro pharmacological screening has revealed that N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide exhibits significant inhibitory activity against several protein kinases involved in cell proliferation and inflammatory pathways. Preliminary structure-activity relationship (SAR) studies suggest that the 2,3-dimethylphenyl group at position 3 of the thienopyrimidinone core and the cyclohexyl moiety in the acetamide side chain are crucial for maintaining biological activity. Molecular docking simulations have provided insights into the potential binding modes of this compound with various kinase domains.

The compound's pharmacokinetic properties have been investigated in preclinical models, showing moderate oral bioavailability and reasonable metabolic stability. Recent studies have explored its potential applications in oncology, particularly in cancers where the targeted kinases are known to play critical roles. Additionally, research has indicated possible anti-inflammatory effects through modulation of specific signaling pathways, suggesting potential applications in autoimmune diseases.

Current challenges in the development of this compound include optimizing its selectivity profile to minimize off-target effects and improving its physicochemical properties for better drug-like characteristics. Several research groups are actively working on structural modifications to address these issues while maintaining or enhancing the compound's biological activity. The progress in this area suggests that N-cyclohexyl-2-{[3-(2,3-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide represents an interesting lead compound for further drug discovery efforts in multiple therapeutic areas.

Future research directions for this compound include more extensive in vivo efficacy studies, detailed toxicological evaluations, and further exploration of its mechanism of action at the molecular level. The growing body of research on this molecule and its analogs highlights the continued interest in thienopyrimidine derivatives as privileged scaffolds in medicinal chemistry, with potential applications across various disease areas.